Cas no 73259-67-3 (1-nitro-4-(1-phenylethoxy)benzene)

• Product name: 1-nitro-4-(1-phenylethoxy)benzene
• CAS No: 73259-67-3
• MF: C₁₄H₁₃NO₃
• MW: 243.25800
• CID: 977940
• PubChem ID: 263736

1-nitro-4-(1-phenylethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-nitro-4-(1-phenylethoxy)benzene
• 1-phenylethyl 4-nitrophenyl ether
• 73259-67-3
• DTXSID10294852
• NSC-98400
• NSC98400

• Inchi： InChI=1S/C14H13NO3/c1-11(12-5-3-2-4-6-12)18-14-9-7-13(8-10-14)15(16)17/h2-11H,1H3
• InChI Key： JYOYYRCYSXQWLZ-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 243.09000
• Monoisotopic Mass: 243.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55Ų
• XLogP3: 3.6

Experimental Properties

• Density: 1.196
• Boiling Point: 384.4°C at 760 mmHg
• Flash Point: 166.6°C
• Refractive Index: 1.59
• PSA: 55.05000
• LogP: 4.25800